Cas no 80330-39-8 (8-Acetonyldihydronitidine)

• Product Name: 8-Acetonyldihydronitidine
• CAS No: 80330-39-8
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• CID: 2087184
• PubChem ID: 10740045
• Update Time: 2024-03-01

8-Acetonyldihydronitidine Chemical and Physical Properties

Names and Identifiers

• 8-Acetonyldihydronitidine
• 1-(12,13-Dihydro-2,3-dimethoxy-12-methyl[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)-2-propanone
• 1-(12,13-Dihydro-2,3-dimethoxy-12-methyl[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)-2-propanone (ACI)
• 6-Acetonyldihydronitidine
• DTXSID001345815
• 1-(2,3-Dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)acetone
• 80330-39-8
• 1-(2,3-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)propan-2-one
• 1-(2,3-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[6,5-c]phenanthridin-13-yl)propan-2-one
• FS-7680
• AKOS040734334

• Inchi： 1S/C24H23NO5/c1-13(26)7-19-18-11-21(28-4)20(27-3)10-17(18)15-6-5-14-8-22-23(30-12-29-22)9-16(14)24(15)25(19)2/h5-6,8-11,19H,7,12H2,1-4H3
• InChI Key： OLYNXAXGZUKQDD-UHFFFAOYSA-N
• SMILES： O=C(CC1N(C)C2C(=CC=C3C=2C=C2C(OCO2)=C3)C2C1=CC(=C(C=2)OC)OC)C

Computed Properties

• Exact Mass: 405.15762283g/mol
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216 ºC
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives